N-(2,5-dimethylphenyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5OS/c1-13-3-4-14(2)17(11-13)23-19(28)12-29-20-10-9-18-24-25-21(27(18)26-20)15-5-7-16(22)8-6-15/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: ORXZABVABZOYJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C21H18FN5OS
• Molecular Weight: 407.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H18FN5OS and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Anticancer Effects and Toxicity Modulation : A related compound, N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, shows significant anticancer effects. Replacement of the acetamide group with alkylurea reduces toxicity while retaining antiproliferative activity, highlighting potential for cancer treatment with lowered side effects (Xiao-meng Wang et al., 2015).

• Antiproliferative Activity : Derivatives of [1,2,4]triazolo[4,3-b]pyridazine, such as the one under study, have been synthesized and demonstrate antiproliferative activities against various human cancer cell lines, suggesting their potential as anticancer agents (M. Ilić et al., 2011).

Antiviral Applications

• Antiviral Activity Against Hepatitis-A Virus : Triazolo[4,3-b]pyridazine derivatives, closely related to the compound of interest, have shown promising antiviral activity against the hepatitis-A virus (HAV), indicating potential use in antiviral therapies (A. H. Shamroukh & Mohamed. A. Ali, 2008).

Structural and Computational Studies

• Structural Analysis and Synthesis : Studies focusing on the synthesis and structural elucidation of triazolo[4,3-b]pyridazine compounds provide insights into their chemical properties and potential pharmaceutical applications (Hamdi Hamid Sallam et al., 2021).

• Computational Modeling and Design : The development and computational analysis of triazolo[4,3-b]pyridazine derivatives, similar to the compound , aid in understanding their pharmacological potential and guide the design of new drugs (E. M. El-Telbani et al., 2007).

Miscellaneous Applications

• Potential in Asthma Treatment : Some triazolo[4,3-b]pyridazine derivatives have shown potential in treating asthma and other respiratory diseases, indicating a broader range of therapeutic applications (M. Kuwahara et al., 1997).

• Radioligand Imaging in PET : Triazolo[4,3-b]pyridazine derivatives have been explored as selective radioligands for imaging using positron emission tomography (PET), demonstrating their utility in diagnostic imaging (F. Dollé et al., 2008).

• Antimicrobial and Antifungal Activities : Some derivatives, closely related to the compound of interest, exhibit antimicrobial and antifungal activities, suggesting their potential in combating infectious diseases (S. Riyadh et al., 2013).